![molecular formula C21H15F2IN2S B8619850 1-([1,1'-Biphenyl]-4-ylmethyl)-4,6-difluoro-5-iodo-2-(methylthio)-1h-benzo[d]imidazole](/img/structure/B8619850.png)
1-([1,1'-Biphenyl]-4-ylmethyl)-4,6-difluoro-5-iodo-2-(methylthio)-1h-benzo[d]imidazole
Cat. No. B8619850
M. Wt: 492.3 g/mol
InChI Key: OKYAYTKUWIVKJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08895596B2
Procedure details
Iodomethane (2 Min methyl-tert-butyl ether, 22.87 mL, 45.7 mmol) was added to a solution of cesium carbonate (14.9 g, 45.7 mmol) and 1-(biphenyl-4-ylmethyl)-4,6-difluoro-5-iodo-1,3-dihydro-2H-benzimidazole-2-thione (10.94 g, 22.87 mmol) in THF (100 mL). After stirring the reaction at rt overnight, the volatiles were removed. Chromatography of the resulting residue over silica eluting with 15-60% EtOAc/hexanes afforded the desired product as a beige solid.
Name
cesium carbonate
Quantity
14.9 g
Type
reactant
Reaction Step One
Name
1-(biphenyl-4-ylmethyl)-4,6-difluoro-5-iodo-1,3-dihydro-2H-benzimidazole-2-thione
Quantity
10.94 g
Type
reactant
Reaction Step One
Name
Yield
15%
Name
Identifiers
|
REACTION_CXSMILES
|
I[CH3:2].C(=O)([O-])[O-].[Cs+].[Cs+].[C:9]1([C:29]2[CH:34]=[CH:33][CH:32]=[CH:31][CH:30]=2)[CH:14]=[CH:13][C:12]([CH2:15][N:16]2[C:20]3[CH:21]=[C:22]([F:27])[C:23]([I:26])=[C:24]([F:25])[C:19]=3[NH:18][C:17]2=[S:28])=[CH:11][CH:10]=1>C1COCC1>[C:9]1([C:29]2[CH:30]=[CH:31][CH:32]=[CH:33][CH:34]=2)[CH:14]=[CH:13][C:12]([CH2:15][N:16]2[C:20]3[CH:21]=[C:22]([F:27])[C:23]([I:26])=[C:24]([F:25])[C:19]=3[N:18]=[C:17]2[S:28][CH3:2])=[CH:11][CH:10]=1 |f:1.2.3|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
22.87 mL
|
|
Type
|
reactant
|
|
Smiles
|
IC
|
|
Name
|
cesium carbonate
|
|
Quantity
|
14.9 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
|
|
Name
|
1-(biphenyl-4-ylmethyl)-4,6-difluoro-5-iodo-1,3-dihydro-2H-benzimidazole-2-thione
|
|
Quantity
|
10.94 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=C(C=C1)CN1C(NC2=C1C=C(C(=C2F)I)F)=S)C2=CC=CC=C2
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
After stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the reaction at rt overnight
|
|
Duration
|
8 (± 8) h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the volatiles were removed
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 15% |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=C(C=C1)CN1C(=NC2=C1C=C(C(=C2F)I)F)SC)C2=CC=CC=C2
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
